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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B591352

Buergerinin B: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information on Buergerinin B is compiled from publicly available
data. A comprehensive experimental analysis of this compound appears to be limited in
published scientific literature. Much of the biological context is derived from studies on the
source plant, Scrophularia buergeriana, and related iridoid compounds, as direct studies on
Buergerinin B are scarce.

Introduction

Buergerinin B is an iridoid derivative isolated from the roots of Scrophularia buergeriana
Miquel, a plant used in traditional medicine. Iridoids are a class of secondary metabolites
known for a wide range of biological activities. This guide provides a summary of the known
physical and chemical properties of Buergerinin B, alongside the biological context of its
source and related compounds, to support further research and drug development efforts.

Physicochemical Properties

Quantitative experimental data for many of the physical and chemical properties of
Buergerinin B are not readily available in the surveyed literature. The following tables
summarize the available computed data.
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Table 1: Chemical Identifiers and Computed Properties
of Buergerinin B[1]

Property Value

Molecular Formula CoH1405

Molecular Weight 202.20 g/mol
(4aS,5R,7S,7aR)-4a,5,7-trihydroxy-7-methyl-

IUPAC Name 4,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-3-
one

CAS Number 919769-83-8

XLogP3 -1.6

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 5

Rotatable Bond Count 0

Exact Mass 202.08412354

Monoisotopic Mass 202.08412354

Topological Polar Surface Area 87 Az

Heavy Atom Count 14

Formal Charge 0

Complexity 278

Table 2: Experimental Physical Properties of Buergerinin

B
Property Value
Melting Point Data not available
Solubility Data not available
Appearance Data not available
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Spectral Data

Detailed experimental spectral data (*H NMR, 13C NMR, Mass Spectrometry, and IR) for
Buergerinin B are not available in the reviewed literature. The structural elucidation of
Buergerinin B would have relied on these techniques.

Biological Activity and Potential Sighaling Pathways

Direct experimental evidence for the biological activity of isolated Buergerinin B is limited in
the available literature. However, extracts from its source plant, Scrophularia buergeriana, and
other isolated iridoids from this plant have demonstrated a range of biological effects,
suggesting potential areas of investigation for Buergerinin B.

Extracts of Scrophularia buergeriana have been shown to possess neuroprotective, anti-
inflammatory, and memory-improving properties. For instance, an extract of S. buergeriana was
found to attenuate neuroinflammation in BV-2 microglia cells by suppressing the
TLR4/MyD88/NF-kB and AP-1 signaling pathways. It also showed neuroprotective effects in
SH-SY5Y neuroblastoma cells. Other studies have indicated that extracts can improve memory
impairment by inhibiting apoptosis and reducing oxidative stress.

Given that Buergerinin B is an iridoid from this plant, it may contribute to these observed
effects. The NF-kB and MAPK signaling pathways are common targets for anti-inflammatory
compounds and are therefore logical starting points for investigating the mechanism of action
of Buergerinin B.

Potential Signaling Pathway Involvement

The diagram below illustrates a generalized inflammatory signaling pathway that is often
modulated by natural products with anti-inflammatory properties. This represents a potential,
though unconfirmed, mechanism for Buergerinin B.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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